Cas no 2228199-43-5 (2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol)

• Product Name: 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol
• CAS No: 2228199-43-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6470664
• PubChem ID: 165761691
• Update Time: 2025-06-08

2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol
• EN300-1779729
• 2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-2-ol
• 2228199-43-5

• Inchi： 1S/C10H18N2O/c1-8(2)6-12-7-9(5-11-12)10(3,4)13/h5,7-8,13H,6H2,1-4H3
• InChI Key： KYVZDAWDKZSBNU-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38Ų

Additional information on 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol

Comprehensive Overview of 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol (CAS No. 2228199-43-5): Properties, Applications, and Industry Insights

The compound 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol (CAS No. 2228199-43-5) has garnered significant attention in recent years due to its unique chemical structure and potential applications across various industries. As a derivative of the pyrazole family, this molecule combines a 2-methylpropyl substituent with a propan-2-ol group, resulting in distinct physicochemical properties that make it valuable for research and development. The growing interest in heterocyclic compounds and their role in pharmaceuticals, agrochemicals, and material science has positioned this compound as a subject of intense study.

One of the key features of 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol is its versatility. Researchers have explored its potential as a building block for more complex molecules, particularly in the synthesis of bioactive compounds. The presence of both the pyrazole ring and the hydroxyl group offers multiple sites for chemical modification, enabling the creation of derivatives with tailored properties. This adaptability aligns with the current trend in drug discovery, where modular approaches to molecular design are increasingly favored.

The compound's CAS No. 2228199-43-5 serves as a critical identifier in regulatory and commercial contexts, ensuring precise communication among researchers, manufacturers, and suppliers. In the era of big data and AI-driven chemistry, accurate CAS numbers facilitate efficient database searches and computational modeling, streamlining the research process. This is particularly relevant given the rising demand for high-throughput screening and virtual compound libraries in modern laboratories.

From a synthetic chemistry perspective, 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol presents interesting challenges and opportunities. The 2-methylpropyl group introduces steric considerations that can influence reaction pathways, while the propan-2-ol moiety offers potential for hydrogen bonding and solubility modulation. These characteristics are crucial in medicinal chemistry, where optimizing a compound's ADME properties (absorption, distribution, metabolism, and excretion) is paramount for therapeutic efficacy.

Industry experts have noted the compound's relevance in the context of green chemistry initiatives. The push for more sustainable synthetic routes has led to increased scrutiny of reaction conditions and raw materials. 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol can serve as an intermediate in pathways that minimize hazardous byproducts, aligning with the principles of atom economy and reduced environmental impact. This aspect resonates strongly with current consumer and regulatory demands for eco-friendly chemical processes.

In material science applications, the pyrazole core of this compound offers potential for creating novel polymers and coordination complexes. The ability to form stable metal-ligand interactions makes derivatives of 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol interesting candidates for catalysis and functional materials. Recent studies have explored its use in molecular electronics and sensor technologies, areas that are experiencing rapid growth due to advancements in nanotechnology.

The analytical characterization of CAS No. 2228199-43-5 presents its own set of considerations. Modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming the compound's structure and purity. These analytical challenges reflect broader trends in quality control and method validation within the chemical industry, where regulatory requirements continue to evolve.

Market analysts have observed growing interest in 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol from both academic and industrial sectors. The compound's structure-activity relationships are being actively investigated, with particular attention to how modifications affect biological activity. This research aligns with the pharmaceutical industry's focus on targeted therapies and personalized medicine, where understanding subtle molecular variations is crucial.

From a regulatory standpoint, proper handling and documentation of CAS No. 2228199-43-5 are essential for compliance with global chemical inventories. The compound's status under various regulatory frameworks affects its commercial viability and research applications. This aspect has become increasingly important with the implementation of stricter chemical safety regulations worldwide.

The future prospects for 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-2-ol appear promising, with potential applications continuing to emerge across multiple disciplines. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand. Its role in addressing current challenges in healthcare, agriculture, and advanced materials makes it a compound worth watching in the coming years.